Cas no 121861-58-3 (2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-ethyl-4-propyl-, 1-sulfide)

• Product Name: 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-ethyl-4-propyl-, 1-sulfide
• CAS No: 121861-58-3
• MF: C₉H₁₇O₃PS
• MW: 236.26824259758
• CID: 234233
• PubChem ID: 180077
• Update Time: 2025-04-19

2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-ethyl-4-propyl-, 1-sulfide Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,3-ethyl-4-propyl-, 1-sulfide
• 3-ethyl-4-propyl-1-sulfanylidene-2,6,7-trioxa-1λ⁵-phosphabicyclo[2.2.2]octane
• CHEMBL2287384
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 3-ethyl-4-propyl-, 1-sulfide
• 3-Ethyl-4-propyl-2,6,7-trioxa-1lambda~5~-phosphabicyclo[2.2.2]octane-1-thione
• 121861-58-3
• DTXSID10923993

• Inchi： 1S/C9H17O3PS/c1-3-5-9-6-10-13(14,11-7-9)12-8(9)4-2/h8H,3-7H2,1-2H3
• InChI Key： OWFFCDUVEQIDNU-UHFFFAOYSA-N
• SMILES： S=P12OCC(CO1)(CCC)C(CC)O2

Computed Properties

• Exact Mass: 236.06371
• Monoisotopic Mass: 236.06360257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 27.69